Cas no 2649489-83-6 (tert-butyl 6-hydroxyquinoline-2-carboxylate)

• Product Name: tert-butyl 6-hydroxyquinoline-2-carboxylate
• CAS No: 2649489-83-6
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 5109925
• Update Time: 2025-10-22

tert-butyl 6-hydroxyquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester
• tert-butyl 6-hydroxyquinoline-2-carboxylate

• Inchi： 1S/C14H15NO3/c1-14(2,3)18-13(17)12-6-4-9-8-10(16)5-7-11(9)15-12/h4-8,16H,1-3H3
• InChI Key： VOHIUJMYDLNWJY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(O)=CC=2)C=CC=1C(OC(C)(C)C)=O

Additional information on tert-butyl 6-hydroxyquinoline-2-carboxylate

Comprehensive Guide to tert-butyl 6-hydroxyquinoline-2-carboxylate (CAS 2649489-83-6): Properties, Applications, and Industry Insights

tert-butyl 6-hydroxyquinoline-2-carboxylate (CAS 2649489-83-6) is a high-value quinoline derivative gaining attention in pharmaceutical and material science research. This heterocyclic compound features a unique molecular structure combining a hydroxyquinoline core with a tert-butyl ester group, making it a versatile intermediate for advanced applications. With the growing demand for specialty chemicals in drug discovery, researchers are increasingly exploring its potential as a building block for bioactive molecules.

The compound's structural features align with current industry trends toward multifunctional intermediates that enable efficient molecular modifications. Its CAS number 2649489-83-6 serves as a crucial identifier in chemical databases, particularly when researchers investigate quinoline-based scaffolds for therapeutic applications. Recent literature highlights its utility in developing fluorescence probes and coordination complexes, addressing the rising interest in optical materials and metal-organic frameworks (MOFs).

From a synthetic chemistry perspective, tert-butyl 6-hydroxyquinoline-2-carboxylate offers distinct advantages. The tert-butyl protecting group enhances stability during reactions while allowing selective deprotection—a feature highly valued in peptide synthesis and medicinal chemistry. Analytical studies using HPLC and NMR confirm its high purity (>98%), meeting stringent requirements for pharmaceutical intermediates. These characteristics position it as a promising candidate for developing kinase inhibitors and antimicrobial agents, addressing global health challenges.

The compound's physicochemical properties warrant special attention. With a molecular weight of 245.29 g/mol and balanced lipophilicity (calculated LogP ~2.4), it demonstrates optimal cell membrane permeability—a critical factor in drug design. Thermal analysis reveals stability up to 180°C, supporting its use in high-temperature reactions. These attributes respond to frequent search queries about "stable quinoline derivatives" and "heat-resistant pharmaceutical intermediates," reflecting industry needs.

In material science applications, CAS 2649489-83-6 shows potential for creating luminescent materials. The 6-hydroxyquinoline moiety acts as an effective chelating agent for rare-earth metals, answering growing interest in OLED technologies and bioimaging probes. Recent patents highlight its incorporation into polymeric sensors for metal ion detection—an area gaining traction due to environmental monitoring demands.

Quality control protocols for tert-butyl 6-hydroxyquinoline-2-carboxylate emphasize chromatographic purity and residual solvent analysis, addressing regulatory concerns in GMP manufacturing. Storage recommendations (-20°C under nitrogen) align with best practices for oxygen-sensitive compounds, a common search topic among laboratory technicians. These operational details enhance the compound's reliability for scale-up processes in contract research organizations.

Emerging research explores its role in catalysis and asymmetric synthesis. The hydroxyl group facilitates hydrogen bonding interactions, while the ester function allows nucleophilic substitutions—properties frequently investigated in organocatalysis studies. Such versatility makes it valuable for developing chiral auxiliaries, particularly in enantioselective transformations sought after by the fine chemical industry.

From an environmental standpoint, 2649489-83-6 demonstrates favorable biodegradation potential in preliminary ecotoxicity studies—a crucial consideration given increasing regulations on persistent organic pollutants. This aspect responds to growing searches about "green chemistry alternatives" and "sustainable synthetic routes," positioning the compound as an environmentally conscious choice for research.

The commercial availability of tert-butyl 6-hydroxyquinoline-2-carboxylate through specialized chemical suppliers has expanded significantly, with procurement options ranging from milligram-scale for academic research to kilogram quantities for industrial applications. Current market analysis indicates rising demand correlated with increased small-molecule drug development activities worldwide.

Future prospects for CAS 2649489-83-6 appear promising, particularly in targeted drug delivery systems. Its molecular structure allows conjugation chemistry with various biomolecules, addressing the pharmaceutical industry's focus on precision medicine. Ongoing studies investigate its potential as a photosensitizer in photodynamic therapy, aligning with cutting-edge cancer treatment research.

For researchers handling this compound, proper laboratory safety measures including PPE and fume hood use are recommended—standard protocols that generate frequent searches among new chemistry professionals. Technical documentation typically includes comprehensive spectral data (1H/13C NMR, IR, MS) and certificates of analysis, ensuring reproducibility in experimental work.

In conclusion, tert-butyl 6-hydroxyquinoline-2-carboxylate (CAS 2649489-83-6) represents a sophisticated chemical tool with multifaceted applications. Its unique combination of reactivity, stability, and functional versatility makes it invaluable across drug discovery, material engineering, and catalytic systems. As scientific understanding of quinoline chemistry advances, this compound will likely play increasingly significant roles in addressing contemporary challenges in healthcare and advanced materials development.